Cas no 1896681-13-2 ({1-(1H-indol-3-yl)methylcyclopropyl}methanol)

• Product Name: {1-(1H-indol-3-yl)methylcyclopropyl}methanol
• CAS No: 1896681-13-2
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 5921109
• PubChem ID: 116928868
• Update Time: 2025-07-15

{1-(1H-indol-3-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(1H-indol-3-yl)methylcyclopropyl}methanol
• {1-[(1H-indol-3-yl)methyl]cyclopropyl}methanol
• EN300-1775869
• 1896681-13-2

• Inchi： 1S/C13H15NO/c15-9-13(5-6-13)7-10-8-14-12-4-2-1-3-11(10)12/h1-4,8,14-15H,5-7,9H2
• InChI Key： NXFBYODMCPVIKE-UHFFFAOYSA-N
• SMILES： OCC1(CC2=CNC3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36Ų

Additional information on {1-(1H-indol-3-yl)methylcyclopropyl}methanol

Chemical Profile of {1-(1H-indol-3-yl)methylcyclopropyl}methanol (CAS No. 1896681-13-2)

{1-(1H-indol-3-yl)methylcyclopropyl}methanol} is a structurally unique organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its intriguing pharmacophoric features. This compound, identified by its CAS number 1896681-13-2, belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense research interest. The presence of both indole and cyclopropyl moieties in its molecular framework suggests a rich chemical space for interaction with biological targets, which has prompted extensive exploration in drug discovery and development.

The indole moiety, a well-known pharmacophore in medicinal chemistry, is frequently associated with various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Its structural versatility allows for modifications that can fine-tune the pharmacological profile of compounds containing this scaffold. In contrast, the cyclopropyl group introduces rigidity to the molecule, which can influence both its solubility and binding affinity to biological targets. The combination of these two structural elements in {1-(1H-indol-3-yl)methylcyclopropyl}methanol creates a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of {1-(1H-indol-3-yl)methylcyclopropyl}methanol with various biological receptors. These studies suggest that the compound may exhibit binding affinity to receptors involved in pain modulation and neurodegenerative diseases. The indole ring, in particular, has been shown to interact with serotonin receptors, which are implicated in conditions such as depression and anxiety. This finding aligns with the growing interest in developing novel therapeutics targeting serotoninergic pathways.

In addition to its potential role in central nervous system disorders, {1-(1H-indol-3-yl)methylcyclopropyl}methanol has also been explored for its anti-inflammatory properties. Preclinical studies have indicated that compounds containing the indole scaffold can modulate inflammatory pathways by interacting with transcription factors such as NF-κB. The cyclopropyl group may further enhance this effect by stabilizing the conformation of the indole ring, thereby improving its binding efficiency. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide.

The synthesis of {1-(1H-indol-3-yl)methylcyclopropyl}methanol presents unique challenges due to the complexity of its molecular structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the indole-cyclopropyl linkage efficiently. These advances have opened up new avenues for exploring the synthetic diversity of related compounds, which could lead to the discovery of novel bioactive molecules.

From a regulatory perspective, {1-(1H-indol-3-yl)methylcyclopropyl}methanol does not fall under any restricted categories of chemicals, making it easier to pursue research and development without navigating complex regulatory hurdles. This aspect is particularly advantageous for academic and industrial researchers who are keen on exploring its potential applications in drug development. The compound's stability under various storage conditions also adds to its practicality as a research tool.

The future prospects for {1-(1H-indol-3-yl)methylcyclopropyl}methanol are promising, with ongoing studies aimed at optimizing its pharmacological properties and evaluating its safety profile in preclinical models. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical applications. As our understanding of molecular interactions continues to evolve, compounds like {1-(1H-indol-3-yl)methylcyclopropyl}methanol are poised to play a significant role in addressing unmet medical needs.

In conclusion, {1-(1H-indol-3-yl)methylcyclopropyl}methanol (CAS No. 1896681-13-2) is a structurally fascinating compound with potential applications across multiple therapeutic areas. Its unique combination of pharmacophoric elements makes it an attractive candidate for further research and development. With continued advancements in synthetic chemistry and computational biology, this compound is likely to contribute significantly to the discovery of novel therapeutic agents in the coming years.